Cas no 2034557-71-4 (1-(thian-4-yl)-4-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)-1,4-diazepane)

• Product Name: 1-(thian-4-yl)-4-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)-1,4-diazepane
• CAS No: 2034557-71-4
• MF: C₁₇H₂₈N₄OS
• MW: 336.495422363281
• CID: 5335614
• Update Time: 2025-07-14

1-(thian-4-yl)-4-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• (4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepan-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone
• [4-(thian-4-yl)-1,4-diazepan-1-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone
• 1-(thian-4-yl)-4-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)-1,4-diazepane

• Inchi： 1S/C17H28N4OS/c1-13-16(14(2)19(3)18-13)17(22)21-8-4-7-20(9-10-21)15-5-11-23-12-6-15/h15H,4-12H2,1-3H3
• InChI Key： FAMGQUWNDWXKAH-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N1CCN(C(C2C(C)=NN(C)C=2C)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 415
• XLogP3: 1.9
• Topological Polar Surface Area: 66.7

Additional information on 1-(thian-4-yl)-4-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)-1,4-diazepane

Introduction to 1-(thian-4-yl)-4-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)-1,4-diazepane (CAS No. 2034557-71-4)

The compound 1-(thian-4-yl)-4-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)-1,4-diazepane, identified by its CAS number 2034557-71-4, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule combines the structural motifs of thiazole and pyrazole with a diazepane backbone, creating a versatile scaffold that has garnered attention for its potential pharmacological applications. The presence of multiple functional groups, including a 1,3,5-trimethyl-1H-pyrazole moiety and a thian-4-yl substituent, contributes to its unique chemical properties and reactivity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The diazepane core is particularly noteworthy due to its structural similarity to benzodiazepines, which are well-known for their anxiolytic and sedative effects. However, the introduction of additional functional groups can modulate the pharmacological profile of these compounds, leading to new opportunities for drug discovery. The 1-(thian-4-yl)-4-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)-1,4-diazepane structure exemplifies this trend by incorporating both thiazole and pyrazole rings, which are known for their biological activity.

The thian-4-yl group in this compound is derived from thiazole, a five-membered heterocycle containing sulfur and nitrogen atoms. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The 1,3,5-trimethyl-1H-pyrazole moiety adds another layer of complexity to the molecule, contributing to its stability and interactions with biological targets. This combination of structural elements makes 1-(thian-4-yl)-4-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)-1,4-diazepane a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. The pyrazole scaffold is particularly interesting due to its wide range of biological activities and ease of functionalization. In particular, 1,3-substituted pyrazoles have been shown to exhibit significant pharmacological effects across various therapeutic areas. The incorporation of a carbonyl group at the 4-position of the pyrazole ring in this compound enhances its reactivity and potential for further derivatization.

The diazepane core is another key feature of this molecule. Diazepanes are structurally related to benzodiazepines but possess a different substitution pattern that can lead to altered pharmacokinetic and pharmacodynamic properties. This makes them attractive for developing new drugs with improved efficacy or reduced side effects. The presence of both thiazole and pyrazole rings in 1-(thian-4-yl)-4-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)-1,4-diazepane suggests that it may interact with multiple biological targets simultaneously.

One of the most exciting aspects of this compound is its potential as a lead structure for drug discovery. The combination of structural elements from thiazole and pyrazole provides a rich chemical space for exploration. Researchers have been using computational methods to predict the binding modes of such compounds with biological targets like enzymes and receptors. These studies have shown that the thian-4-yl group can form hydrogen bonds with specific residues in the target protein, while the pyrazole moiety can engage in hydrophobic interactions.

Furthermore, the carbonyl group at the 4-position of the pyrazole ring can serve as a point for further functionalization. This allows chemists to modify the compound's properties by introducing additional substituents that can enhance its binding affinity or selectivity. For example, replacing the carbonyl group with an amide or ester could alter the compound's solubility or metabolic stability.

The synthesis of 1-(thian-4-yl)-4-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)-1,4-diazepane involves multiple steps that require careful optimization. The key steps include the formation of the diazepane ring followed by functionalization at the 1-position with a thiazole derivative and at the 4-position with a substituted pyrazole ring. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before.

One particularly useful technique is transition-metal-catalyzed cross-coupling reactions. These reactions allow chemists to introduce new functional groups into organic molecules with high precision and yield. For example, palladium-catalyzed coupling reactions have been used to connect the thiazole and pyrazole moieties to the diazepane backbone in this compound.

Another important aspect of drug development is understanding how these compounds are metabolized in vivo. Metabolism can affect a drug's efficacy and safety profile significantly. Computational modeling has been used to predict metabolic pathways for complex molecules like this one. These models help researchers identify potential metabolites and assess their impact on drug activity.

The potential applications of 1-(thian-4-yl)-4-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)-1,4-diazepane are broad and span multiple therapeutic areas. Initial studies suggest that it may have applications in central nervous system disorders due to its structural similarity to benzodiazepines. However，further research is needed to fully understand its pharmacological effects.

In conclusion, 2034557–71–42 (CAS No.) represents an exciting opportunity for medicinal chemists due to its unique structural features and potential pharmacological applications。The combination of thiazole，pyrazole，and diazepane moieties creates a versatile scaffold that can be further modified for specific therapeutic purposes。Advances in synthetic methodologies，computational modeling，and metabolic studies will be crucial in unlocking its full potential as a lead structure for drug discovery。